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Compound of Interest

Compound Name: SKi-178

Cat. No.: B1681807 Get Quote

Essential Safety and Handling Guide for SKi-178
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with SKi-178, a potent inhibitor of

sphingosine kinase 1 and 2 (SphK1/2). Adherence to these procedures is vital for ensuring

laboratory safety and experimental integrity.

SKi-178: Chemical and Safety Data
SKi-178 is a small molecule inhibitor used in cancer research, particularly in studies related to

acute myeloid leukemia (AML).[1][2] It functions as a multi-targeted agent, inhibiting

Sphingosine Kinases and disrupting microtubule networks, ultimately leading to apoptotic cell

death in cancer cells.[2]
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Property Data

Synonyms

Sphingosine Kinase 1 Inhibitor, SKI-178, N'-

(1E)-1-(3,4-Dimethoxyphenyl)ethylidene)-3-(4-

methoxyphenyl)-1H-pyrazole-5-carbohydrazide

CAS Number 1259484-97-3[3]

Molecular Formula C₂₁H₂₂N₄O₄[3]

Molecular Weight 394.42 g/mol [3][4]

Appearance Off-white powder

Solubility
Soluble in DMSO (up to 100 mM); Insoluble in

water and ethanol[4][5]

Biological Activity

Potent inhibitor of SphK1 and SphK2 with IC₅₀

values ranging from 0.1 to 1.8 µM in various

cancer cell lines[4][5][6][7]

Storage Temperature
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year[3][5]

Hazard Identification and Personal Protective
Equipment (PPE)
SKi-178 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[3] Therefore, stringent adherence to safety protocols and the use of appropriate PPE is

mandatory.

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4[3]

Acute Aquatic Toxicity Category 1[3]

Chronic Aquatic Toxicity Category 1[3]

Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles and a face shield when handling the

solid compound or concentrated stock solutions to protect against splashes.[8]

Hand Protection: Use chemically resistant gloves (e.g., nitrile) at all times. Inspect gloves for

any tears or punctures before use.

Respiratory Protection: When handling the powder form outside of a certified chemical fume

hood or ventilated enclosure, a NIOSH-approved respirator is recommended to avoid

inhalation of dust particles.

Skin and Body Protection: A lab coat is required. Ensure it is fully buttoned. For larger

quantities or in case of potential for significant exposure, consider additional protective

clothing such as an apron or coveralls.

Footwear: Closed-toe shoes must be worn in the laboratory at all times.

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store the powdered compound in a tightly sealed container at -20°C.[3]

Stock solutions prepared in a solvent like DMSO should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C.[3][5]

Preparation of Stock Solutions (Example): To prepare a 10 mM stock solution of SKi-178 (MW:

394.42 g/mol ) in DMSO:

Work within a certified chemical fume hood.

Weigh out 3.94 mg of SKi-178 powder.

Add 1 mL of fresh, anhydrous DMSO to the powder.[5]

Vortex or sonicate briefly until the compound is fully dissolved.
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Aliquot into smaller volumes in sterile microcentrifuge tubes and store at -80°C.

General Handling Procedures:

Always handle SKi-178 within a chemical fume hood to avoid inhalation of dust or aerosols.

[3]

Avoid all direct contact with the skin and eyes.[3]

Do not eat, drink, or smoke in the laboratory area where SKi-178 is handled.[3]

Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

Emergency Procedures and First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Seek medical attention if irritation develops.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention and provide the safety data sheet to the medical personnel.[3]

Disposal Plan
All waste containing SKi-178 must be treated as hazardous chemical waste.

Solid Waste: Collect unused SKi-178 powder and any contaminated disposable lab supplies

(e.g., weigh boats, pipette tips, gloves) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing SKi-178 in a labeled, sealed container for

hazardous liquid waste.
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Disposal: Arrange for the disposal of all SKi-178 waste through your institution's

environmental health and safety (EHS) office, ensuring it is sent to an approved waste

disposal plant.[3] Do not dispose of SKi-178 down the drain, as it is very toxic to aquatic life.

[3]

Experimental Protocols and Signaling Pathways
SKi-178 primarily induces apoptosis through the intrinsic signaling pathway by inhibiting SphK1

and SphK2. This leads to an accumulation of ceramides and a reduction in sphingosine-1-

phosphate (S1P).[2][6]

Key Signaling Events:

Inhibition of SphK1/2: SKi-178 directly binds to and inhibits the activity of SphK1 and SphK2.

[2]

Prolonged Mitosis: Treatment with SKi-178 leads to a sustained G2/M cell cycle arrest.[1]

CDK1 Activation: The mitotic arrest is associated with prolonged activation of cyclin-

dependent kinase 1 (CDK1).[1][9]

Bcl-2 Family Phosphorylation: Activated CDK1 phosphorylates and inactivates anti-apoptotic

Bcl-2 family members like Bcl-2, Bcl-xL, and Mcl-1.[1][7][9]

JNK Activation: SKi-178 has been shown to activate the JNK signaling cascade, which can

contribute to apoptosis.[1][10]

Akt-mTOR Inhibition: The compound can also inhibit the pro-survival Akt-mTOR pathway.[10]

Apoptosis Induction: The culmination of these events is the activation of caspases (e.g.,

caspase-7) and the induction of apoptosis through the intrinsic (mitochondrial) pathway.[1][7]
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Caption: Signaling pathway of SKi-178 leading to apoptosis.

Representative Experimental Protocol: In Vitro Cytotoxicity Assay
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This protocol outlines a general procedure for assessing the cytotoxic effects of SKi-178 on a

cancer cell line (e.g., HL-60) using an Annexin V apoptosis assay.[1]

Cell Culture: Culture HL-60 cells in appropriate media and conditions until they reach the

desired confluence.

Cell Seeding: Seed the cells in a multi-well plate at a predetermined density and allow them

to adhere or stabilize overnight.

Compound Preparation: Prepare serial dilutions of the SKi-178 stock solution in complete

cell culture medium to achieve the desired final concentrations (e.g., 0.1 µM to 10 µM).

Include a vehicle control (e.g., DMSO) at the same final concentration as the highest SKi-
178 treatment.

Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of SKi-178 or the vehicle control.

Incubation: Incubate the cells for a specified time period (e.g., 24, 48, or 72 hours).

Apoptosis Analysis (Annexin V/7-AAD Staining):

Harvest the cells (including any floating cells in the supernatant).

Wash the cells with cold PBS.

Resuspend the cells in Annexin V binding buffer.

Add fluorescently labeled Annexin V and 7-AAD stain.

Incubate in the dark according to the manufacturer's instructions.

Analyze the stained cells by flow cytometry to quantify early and late apoptotic

populations.
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Caption: Workflow for an in vitro apoptosis assay with SKi-178.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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